2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid

• IUPAC Name: 2-[4-(1,3-benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid
• InChI: InChI=1S/C15H19N3O2S/c1-11(15(19)20)18-8-6-17(7-9-18)10-14-16-12-4-2-3-5-13(12)21-14/h2-5,11H,6-10H2,1H3,(H,19,20)
• InChI Key: BVGNLNHVVUCPDU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)N1CCN(CC1)CC2=NC3=CC=CC=C3S2
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol

Description

2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid is a chemical compound that has been widely studied in scientific research for its potential applications in various fields. This compound is also known as BZP or benzothiazolylpiperazine and is a derivative of piperazine.

Mechanism of Action

The mechanism of action of 2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid is not fully understood. However, it is believed to work by modulating the levels of certain neurotransmitters in the brain such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid have been extensively studied. It has been shown to have significant effects on the central nervous system, including increasing levels of dopamine, serotonin, and norepinephrine. It has also been shown to have potential anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid in lab experiments include its potential use as a tool for studying the central nervous system and its effects on neurotransmitters. However, its limitations include potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid. These include further research into its potential use in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Additionally, more research is needed to fully understand its mechanism of action and potential side effects. Finally, the development of new synthetic methods for the compound may also be an area of future research.

Synthesis Methods

The synthesis of 2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid involves the reaction between piperazine and 2-chlorobenzothiazole in the presence of a base such as sodium hydroxide. The resulting compound is then further purified to obtain the final product.

Scientific Research Applications

2-[4-(1,3-Benzothiazol-2-ylmethyl)piperazin-1-yl]propanoic acid has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have significant effects on the central nervous system and has been studied for its potential use in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.